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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl-PEG12-alcohol is a monodisperse polyethylene glycol (PEG) derivative that plays a

crucial role in modern drug development, particularly in the burgeoning field of targeted protein

degradation. As a bifunctional linker, it is integral to the design and synthesis of Proteolysis

Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit a

target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent

degradation of the target protein by the proteasome. The Benzyl-PEG12-alcohol moiety

provides a flexible, hydrophilic spacer within the PROTAC molecule, influencing its solubility,

cell permeability, and pharmacokinetic properties. The terminal benzyl group offers a site for

further chemical modification, while the alcohol group can be used for conjugation to other

molecular entities. This guide provides a comprehensive overview of the known

physicochemical properties of Benzyl-PEG12-alcohol, offering essential data for its application

in research and development.

Physicochemical Properties
A summary of the key physicochemical properties of Benzyl-PEG12-alcohol is presented in

the table below. It is important to note that while fundamental identifiers are well-established,

specific experimental values for properties such as solubility, density, melting point, and boiling
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point are not widely available in public literature, a common challenge for complex, non-

commodity PEG derivatives. The provided information is based on data from chemical

suppliers and extrapolated knowledge from similar PEGylated molecules.
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Property Value Source

Chemical Name

1-phenyl-

2,5,8,11,14,17,20,23,26,29,32,

35-dodecaoxaheptatriacontan-

37-ol

CAS Number 2218463-17-1 [1][2][3]

Molecular Formula C31H56O13 [1][3][4]

Molecular Weight 636.77 g/mol [1][3][4]

Appearance Solid

Purity >95% to >98% [1][3]

Storage Conditions -20°C [1]

Solubility

The hydrophilic polyethylene

glycol (PEG) chain enhances

water solubility, while the

benzyl group contributes to

hydrophobicity. Its overall

solubility is dependent on

concentration, temperature,

and pH. It is generally soluble

in water and organic solvents

like Dimethyl Sulfoxide

(DMSO) and ethanol. For

aqueous buffers, using a co-

solvent such as DMSO or

ethanol for initial dissolution is

a common practice.

[5][6][7][8]

Density Data not available.

Melting Point Data not available.

Boiling Point Data not available.

pKa The terminal alcohol is

expected to have a pKa similar

[9]
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to other primary alcohols, in

the range of 16-18.

LogP

Data not available. Due to the

long PEG chain, the LogP

value is expected to be low,

indicating hydrophilicity.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Benzyl-PEG12-alcohol are not readily found in peer-reviewed literature. However, standard

methodologies for characterizing similar compounds would be applicable.

Determination of Solubility:

Preparation of Saturated Solution: An excess amount of Benzyl-PEG12-alcohol is added to

a known volume of the solvent of interest (e.g., water, DMSO, ethanol, buffer solution).

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: The solution is centrifuged or filtered to remove any

undissolved solid.

Quantification: The concentration of Benzyl-PEG12-alcohol in the clear supernatant is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) with a UV or Evaporative Light Scattering Detector (ELSD), or by

gravimetric analysis after solvent evaporation.

Synthesis of a PROTAC using Benzyl-PEG12-alcohol (General Workflow):

A common application of Benzyl-PEG12-alcohol is in the synthesis of PROTACs. A

generalized synthetic workflow is described below.
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PROTAC Synthesis Workflow
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Caption: A generalized workflow for the synthesis of a PROTAC molecule utilizing Benzyl-
PEG12-alcohol as a linker.

Visualization of Mechanism of Action
As a key component of PROTACs, Benzyl-PEG12-alcohol facilitates the degradation of target

proteins. The following diagram illustrates the general mechanism of action for a PROTAC.
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PROTAC Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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